Cas no 1251606-37-7 (N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide
• CAS No: 1251606-37-7
• MF: C₂₃H₂₆ClN₅O
• MW: 423.938443660736
• CID: 5750791
• PubChem ID: 49666672
• Update Time: 2025-05-23

N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS021766727
• F3406-9052
• CHEMBL4981727
• 1251606-37-7
• N-[(2-chlorophenyl)methyl]-2-[2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]imidazol-1-yl]acetamide
• N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide
• N-(2-chlorobenzyl)-2-(2-(2-(4-methylpiperidin-1-yl)pyridin-4-yl)-1H-imidazol-1-yl)acetamide
• VU0625340-1

• Inchi： 1S/C23H26ClN5O/c1-17-7-11-28(12-8-17)21-14-18(6-9-25-21)23-26-10-13-29(23)16-22(30)27-15-19-4-2-3-5-20(19)24/h2-6,9-10,13-14,17H,7-8,11-12,15-16H2,1H3,(H,27,30)
• InChI Key： OKZSUGNGUORLLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CN1C=CN=C1C1C=CN=C(C=1)N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 423.1825882g/mol
• Monoisotopic Mass: 423.1825882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63Ų

Additional information on N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide

N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1251606-37-7, known as N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound is notable for its intricate structure, which includes a chlorophenyl group, a pyridine ring, and an imidazole moiety. These structural elements contribute to its unique pharmacological properties and potential applications in drug development.

Recent studies have highlighted the importance of such compounds in targeting specific biological pathways. For instance, the presence of the imidazole ring is known to enhance hydrogen bonding capabilities, which can be crucial for binding to protein targets. Additionally, the 4-methylpiperidine group introduces a degree of lipophilicity, potentially improving the compound's bioavailability. These features make it a promising candidate for research in areas such as oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the imidazole ring through condensation reactions and the subsequent functionalization with the chlorophenylmethyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

In terms of biological activity, this compound has shown potential as a modulator of various enzymes and receptors. For example, it has demonstrated inhibitory effects on kinases involved in cancer cell proliferation. Furthermore, its ability to cross the blood-brain barrier suggests its utility in treating central nervous system disorders. These findings underscore the importance of continued research into its mechanism of action and therapeutic potential.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed how its structural features enable binding to specific protein pockets. Additionally, quantum chemical calculations have provided insights into its electronic structure and reactivity, further guiding its optimization for therapeutic applications.

In conclusion, N-[(2-chlorophenyl)methyl]-2-{2-[2-(4-methylpiperidin-1-yl)pyridin-4-yl]-1H-imidazol-1-yl}acetamide represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. As research progresses, this compound may pave the way for innovative treatments in various disease areas.